Cas no 62512-79-2 (1-(1,3-benzodioxol-5-yl)propane-1,2-diol)

• Product Name: 1-(1,3-benzodioxol-5-yl)propane-1,2-diol
• CAS No: 62512-79-2
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1638116
• PubChem ID: 6454417
• Update Time: 2025-04-21

1-(1,3-benzodioxol-5-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)propane-1,2-diol
• 1,2-Propanediol, 1-(1,3-benzodioxol-5-yl)-
• 62512-79-2
• Isosafrole glycol
• 4-(1,2-dihydroxy-propyl)-1,2-methylenedioxybenzene
• SCHEMBL10931500
• DTXSID60978110
• YIRAEUKOPKEBHB-UHFFFAOYSA-N
• 1-(2H-1,3-BENZODIOXOL-5-YL)PROPANE-1,2-DIOL

• Inchi： 1S/C10H12O4/c1-6(11)10(12)7-2-3-8-9(4-7)14-5-13-8/h2-4,6,10-12H,5H2,1H3
• InChI Key： YIRAEUKOPKEBHB-UHFFFAOYSA-N
• SMILES： OC(C(C)O)C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.9

Experimental Properties

• Density: 1.343
• Boiling Point: 370.7°C at 760 mmHg
• Flash Point: 178°C
• Refractive Index: 1.594
• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles